Cas no 704910-89-4 (4-Desmethoxy Omeprazole Sulfide)

• Product Name: 4-Desmethoxy Omeprazole Sulfide
• CAS No: 704910-89-4
• MF: C₁₆H₁₇N₃OS
• MW: 299.39068198204
• CID: 1063571
• PubChem ID: 71315703
• Update Time: 2025-09-22

4-Desmethoxy Omeprazole Sulfide Chemical and Physical Properties

Names and Identifiers

• 4-Desmethoxy Omeprazole Sulfide
• 2-[(3,5-dimethylpyridin-2-yl)methylsulfanyl]-6-methoxy-1H-benzimidazole
• 2-(((3,5-dimethylpyridin-2-yl)methyl)thio)-6-methoxy-1H-benzo[d]imidazole
• 4-DesmethoxyOmeprazole-d3Sulfide
• CS-0166389
• 2-{[(3,5-Dimethylpyridin-2-yl)methyl]sulfanyl}-6-methoxy-1H-benzimidazole
• 5-Methoxy-2-[[(3,5-dimethylpyridin-2-yl)methyl]sulphanyl]-1H-benzimidazole
• FT-0666065
• 2-(((3,5-dimethylpyridin-2-yl)methyl)thio)-6-methoxy-1Hbenzo[d]imidazole? (Esomeprazole Impurity
• SCHEMBL17970620
• 2-[[(3,5-Dimethyl-2-pyridinyl)methyl]thio]-6-methoxy-1H-benzimidazole
• F19274
• DTXSID20747541
• 704910-89-4
• A899908
• Omeprazole
• DB-260507

• Inchi： 1S/C16H17N3OS/c1-10-6-11(2)15(17-8-10)9-21-16-18-13-5-4-12(20-3)7-14(13)19-16/h4-8H,9H2,1-3H3,(H,18,19)
• InChI Key： YTUHHMNQRUNZTP-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2N1)OC)CC1C(C)=CC(C)=CN=1

Computed Properties

• Exact Mass: 299.10900
• Monoisotopic Mass: 299.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 520.6±60.0 °C at 760 mmHg
• Flash Point: 268.7±32.9 °C
• PSA: 76.10000
• LogP: 3.87560
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-Desmethoxy Omeprazole Sulfide Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles